2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridine-1,3-dione

• Molecular Formula: C20H28N4O3
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 2-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridine-1,3-dione
• InChI: InChI=1S/C20H28N4O3/c1-27-18-8-3-2-6-16(18)22-13-10-21(11-14-22)12-15-24-19(25)17-7-4-5-9-23(17)20(24)26/h2-3,6,8,17H,4-5,7,9-15H2,1H3
• InChI Key: YIBAHIUJRKGNMN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCN3C(=O)C4CCCCN4C3=O
• solubility: 40.8 [ug/mL]

Description

2-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridine-1,3-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Antagonistic Properties and Neurotransmission

• This compound has shown potent 5-HT2 antagonist activity. Specifically, derivatives of this compound, such as 2-[2-[4-[bis(4-fluorophenyl)methylene]-piperidin-1-yl]ethyl]- 5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one, exhibited greater antagonist activity than known compounds like ritanserin, without showing alpha 1 antagonist activity in vivo (Watanabe et al., 1992). Additionally, it's useful in studying serotonergic neurotransmission with positron emission tomography (PET), as indicated by research with [18F]p-MPPF, a derivative of this compound (Plenevaux et al., 2000).

Antimicrobial Activity

• Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, which include structural elements of the given compound, have shown significant activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis, opening new directions for antimycobacterial drug development (Lv et al., 2017).

Antiulcer Agents

• Derivatives of imidazo[1,2-a]pyridines substituted at the 3-position were synthesized as potential antiulcer agents. These compounds displayed good cytoprotective properties in ethanol and HCl models, suggesting their potential as therapeutic agents for ulcers (Starrett et al., 1989).

Anticancer Activity

• Selenylated derivatives of imidazo[1,2-a]pyridines showed promising activity against breast cancer cells, inhibiting cell proliferation and inducing apoptosis, highlighting their potential in breast cancer chemotherapy (Almeida et al., 2018).